Cas no 1805439-23-9 (Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805439-23-9
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4803904
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-18-5-3-4(9(17)19-2)16-7(10(13,14)15)6(5)8(11)12/h3,8H,1-2H3
• InChI Key： ZLRUNUQNCJGSMA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=O)OC)N=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate

Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805439-23-9): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1805439-23-9, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its intricate fluorinated and methoxy-substituted pyridine core, represents a paradigm of structural complexity and functional diversity, making it a subject of extensive research and development. The strategic placement of difluoromethyl, methoxy, and trifluoromethyl groups on the pyridine scaffold not only imparts unique electronic and steric properties but also opens up a myriad of possibilities for its application in drug discovery and therapeutic intervention.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of bioactive molecules. The pyridine ring, a common motif in pharmaceuticals, is known for its ability to interact with biological targets such as enzymes and receptors, thereby facilitating the development of novel therapeutic agents. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Moreover, the difluoromethyl group is particularly noteworthy for its role in modulating the pharmacokinetic properties of drugs, often improving their bioavailability and duration of action.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their remarkable pharmacological properties. Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate exemplifies this trend, as it embodies the cutting-edge strategies employed in medicinal chemistry to optimize drug candidates. The compound's structure allows for selective binding to biological targets, minimizing off-target effects and enhancing therapeutic efficacy. This has made it a valuable asset in the quest for new treatments across various therapeutic areas.

The versatility of Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate is further highlighted by its utility as a building block for more complex molecules. Chemists have leveraged its reactive sites to synthesize a wide array of derivatives with tailored properties. These derivatives have shown promise in preclinical studies as potential candidates for treating conditions such as inflammation, cancer, and neurodegenerative diseases. The compound's ability to undergo various chemical transformations while retaining its core structure makes it an indispensable tool in synthetic organic chemistry.

The integration of computational methods into the study of this compound has accelerated the discovery process significantly. Advanced computational techniques such as molecular modeling and quantum mechanics have enabled researchers to predict the behavior of Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate within biological systems with unprecedented accuracy. These insights have guided the optimization of synthetic routes and the design of experiments, leading to more efficient development pipelines. The synergy between experimental chemistry and computational biology underscores the importance of interdisciplinary approaches in modern drug discovery.

The impact of this compound extends beyond academic research; it has also caught the attention of pharmaceutical companies looking to innovate their pipelines. Several companies have invested in developing proprietary methods for synthesizing derivatives based on Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate with the aim of bringing novel therapeutics to market. These efforts highlight the commercial viability of fluorinated pyridines as pharmacophores and reinforce their role as cornerstone compounds in medicinal chemistry.

In conclusion, Methyl 3-(difluoromethyl)-4-methoxy-2-(trifluoromethyl)pyridine-6-carboxylate stands as a testament to the ingenuity and progress in chemical biology and medicinal chemistry. Its unique structure, multifaceted applications, and potential for further innovation make it a cornerstone compound that continues to drive advancements in drug discovery. As research into fluorinated compounds progresses, this molecule will undoubtedly play an integral role in shaping the future of therapeutic interventions.